Cas no 317356-90-4 ((2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE)

• Product Name: (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• CAS No: 317356-90-4
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• MDL: MFCD22573266
• CID: 4643971
• Update Time: 2025-05-20

(2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• rel-tert-Butyl (2S,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4-fluoro-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4S)-rel-
• (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD22573266
• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： ROEMZCLHRRRKGF-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](F)C[C@@H]1CO

Additional information on (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE

(2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE and Its Significance in Modern Chemical Biology

The compound with the CAS number 317356-90-4 represents a fascinating molecule in the realm of chemical biology, specifically characterized by its unique stereochemistry and functional groups. The name (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE provides a detailed blueprint of its molecular architecture, which includes a pyrrolidine core, a tert-butyl substituent, a fluorine atom, and a hydroxymethyl group, all contributing to its distinct chemical and biological properties.

In recent years, the pharmaceutical industry has witnessed significant advancements in the development of chiral drugs, where the stereochemistry of a molecule plays a crucial role in its efficacy and safety. The stereoisomer (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE is no exception, as its specific configuration has been explored for its potential applications in drug design. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets.

The pyrrolidine ring is a common motif in many bioactive molecules, known for its ability to mimic the structure of natural amino acids and interact with biological receptors. In the case of (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE, the combination of the hydroxymethyl group and the carboxylate functionality at the 1-position adds further complexity to its interactions. These functional groups can participate in hydrogen bonding and other non-covalent interactions, making the compound a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated pyrrolidines in medicinal chemistry. For instance, fluorine atoms can influence electronic properties, lipophilicity, and metabolic pathways of molecules. The incorporation of fluorine into (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE not only enhances its stability but also modulates its binding interactions with enzymes and receptors. This has led to increased interest in this compound as a potential lead for developing novel therapeutic agents.

The tert-butyl group at the 2-position further contributes to the unique properties of this molecule. Tert-butyl groups are often used in drug design to improve solubility, reduce toxicity, and enhance binding affinity. In (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE, this group may help stabilize the molecule against enzymatic degradation and improve its pharmacokinetic profile. Additionally, the carboxylate functionality at the 1-position can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

The hydroxymethyl group at the 2-position is another critical feature that influences the reactivity and biological activity of (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE. Hydroxymethyl groups can participate in hydrogen bonding networks and are often found in natural products with known biological activities. This functional group may enable interactions with specific amino acid residues in biological targets, contributing to the compound's efficacy. Moreover, it can serve as a handle for further chemical modifications, allowing for the development of libraries of analogs with tailored properties.

In conclusion, (2S,4R)-TERT-BUTYL 4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE (CAS number 317356-90-4) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of stereochemistry, functional groups, and substituents makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. The ongoing exploration of this compound underscores its importance as a building block for innovative chemical biology applications.